Cas no 17916-60-8 ((2E)-3-(4-bromophenyl)prop-2-enoic acid)

(2E)-3-(4-bromophenyl)prop-2-enoic acid structure
17916-60-8 structure
Product Name:(2E)-3-(4-bromophenyl)prop-2-enoic acid
CAS No:17916-60-8
MF:C9H7BrO2
MW:227.054682016373
MDL:MFCD00004394
CID:1367377
PubChem ID:737158
Update Time:2025-04-20

(2E)-3-(4-bromophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-BROMOCINNAMIC ACID
    • 3-(4-BROMOPHENYL)ACRYLIC ACID
    • 4-BroMocinnaMic acid 5GR
    • RARECHEM BK HD C006
    • 4-Bromobenzeneacrylic acid
    • 4-bromocinnacid
    • 3-(4-Bromophenyl)propenoic acid
    • 4-bromo-trans-cinnamic acid
    • P-BROMOCINNAMIC ACID
    • trans-4-bromocinnamic acid
    • BROMOCINNAMIC ACID,4-
    • para-bromocinnamic acid
    • (2E)-3-(4-bromophenyl)-2-propenoic acid
    • (E)-3-(4-bromophenyl)acrylic acid
    • BROMOCINNAMIC ACID,4-(RG)
    • (E)-3-(4-bromophenyl)prop-2-enoic acid
    • (2E)-3-(4-bromophenyl)prop-2-enoic acid
    • 3-(4-BROMOPHENYL)-2-PROPENOIC ACID
    • (E)-4-bromocinnamic acid
    • EN300-248205
    • STK301576
    • W-108489
    • NS00044085
    • AB01102359-03
    • 3-(4-bromophenyl)prop-2-enoic acid
    • 4-Bromocinnamic acid, predominantly trans
    • ALBB-011724
    • F0850-6838
    • CS-W013013
    • 2-Propenoic acid, 3-(4-bromophenyl)-, (2E)-
    • 4-Bromocinnamic acid predominately trans
    • (E)-3-(4-Bromo-phenyl)-acrylic acid
    • AKOS000263376
    • p-Bromzimtsaure
    • CPDDDTNAMBSPRN-ZZXKWVIFSA-
    • MFCD00004394
    • EN300-17554
    • AC-10323
    • AKOS025149076
    • InChI=1/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • DQZ
    • CHEMBL98045
    • AB6442
    • 17916-60-8
    • 1200-07-3
    • (E)-3-(4-bromophenyl)acrylicacid
    • 4-bromo cinnamic acid
    • Z2237493681
    • SR-01000597221
    • 3-(4-bromophenyl)prop-2-enal
    • E-3-(4-bromophenyl)propenoic acid
    • 4-Bromocinnamic acid, predominantly trans, 98%
    • NSC218449
    • 2-Propenoic acid, 3-(4-bromophenyl)-
    • NSC-218449
    • B1690
    • 2-Propenoic acid,3-(4-bromophenyl)-
    • NCGC00342454-01
    • PS-5778
    • BBL037328
    • A804410
    • SR-01000597221-1
    • SCHEMBL119183
    • MDL: MFCD00004394
    • Inchi: 1S/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • InChI Key: CPDDDTNAMBSPRN-ZZXKWVIFSA-N
    • SMILES: BrC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 225.96291
  • Monoisotopic Mass: 225.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

(2E)-3-(4-bromophenyl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E286041-100mg
(e)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8
100mg
$ 50.00 2022-06-05
TRC
E286041-500mg
(e)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8
500mg
$ 65.00 2022-06-05
TRC
E286041-1g
(e)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8
1g
$ 80.00 2022-06-05
Enamine
EN300-248205-0.05g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
0.05g
$19.0 2025-03-21
Enamine
EN300-248205-0.1g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
0.1g
$19.0 2025-03-21
Enamine
EN300-248205-0.25g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
0.25g
$19.0 2025-03-21
Enamine
EN300-248205-0.5g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
0.5g
$21.0 2025-03-21
Enamine
EN300-248205-1.0g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
1.0g
$26.0 2025-03-21
Enamine
EN300-248205-2.5g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
2.5g
$27.0 2025-03-21
Enamine
EN300-248205-5.0g
(2E)-3-(4-bromophenyl)prop-2-enoic acid
17916-60-8 95.0%
5.0g
$29.0 2025-03-21
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd